Cas no 954633-93-3 (N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-4-methoxy-3-methylbenzene-1-sulfonamide)

• Product Name: N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-4-methoxy-3-methylbenzene-1-sulfonamide
• CAS No: 954633-93-3
• MF: C₁₉H₂₁ClN₂O₄S
• MW: 408.899042844772
• CID: 6385122
• PubChem ID: 16919728
• Update Time: 2025-06-12

N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-4-methoxy-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-4-methoxy-3-methylbenzene-1-sulfonamide
• AKOS024643839
• 954633-93-3
• N-((1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-4-methoxy-3-methylbenzenesulfonamide
• N-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-4-methoxy-3-methylbenzene-1-sulfonamide
• N-[[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl]-4-methoxy-3-methylbenzenesulfonamide
• F2371-0179
• Benzenesulfonamide, N-[[1-(4-chlorophenyl)-5-oxo-3-pyrrolidinyl]methyl]-4-methoxy-3-methyl-

• Inchi： 1S/C19H21ClN2O4S/c1-13-9-17(7-8-18(13)26-2)27(24,25)21-11-14-10-19(23)22(12-14)16-5-3-15(20)4-6-16/h3-9,14,21H,10-12H2,1-2H3
• InChI Key： LYZWLMMGEMWMQN-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CC(=O)N(C3=CC=C(Cl)C=C3)C2)(=O)=O)=CC=C(OC)C(C)=C1

Computed Properties

• Exact Mass: 408.0910560g/mol
• Monoisotopic Mass: 408.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Boiling Point: 645.1±65.0 °C(Predicted)
• pka: 11.29±0.50(Predicted)

Additional information on N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-4-methoxy-3-methylbenzene-1-sulfonamide

N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-4-methoxy-3-methylbenzene-1-sulfonamide (CAS No. 954633-93-3): A Comprehensive Overview

N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-4-methoxy-3-methylbenzene-1-sulfonamide (CAS No. 954633-93-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structural framework that includes a chlorophenyl group, a pyrrolidinone ring, and a methoxy-substituted benzene ring. The intricate structure of this compound suggests potential applications in various therapeutic areas, particularly in the development of novel drugs for treating diseases such as cancer and neurodegenerative disorders.

The sulfonamide functional group in N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-4-methoxy-3-methylbenzene-1-sulfonamide is a key feature that contributes to its biological activity. Sulfonamides are well-known for their ability to inhibit bacterial enzymes, making them valuable in the development of antibiotics. However, recent research has also explored the potential of sulfonamides in other therapeutic areas, such as anti-inflammatory and antitumor agents. The presence of the chlorophenyl group and the pyrrolidinone ring further enhances the compound's pharmacological profile by modulating its interactions with biological targets.

In the context of medicinal chemistry, N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-4-methoxy-3-methylbenzene-1-sulfonamide has been studied for its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often dysregulated in various diseases, including cancer. The ability of this compound to selectively inhibit specific kinases could make it a valuable lead compound for the development of targeted therapies. Recent studies have shown that N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-4-methoxy-3-methylbenzene-1-sulfonamide exhibits potent inhibitory activity against certain kinases, such as Aurora A and BRAF, which are implicated in cancer progression.

Furthermore, the methoxy-substituted benzene ring in N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-4-methoxy-3-methylbenzene-1-sulfonamide contributes to its lipophilicity and enhances its ability to cross cell membranes. This property is particularly important for drugs that need to reach intracellular targets or penetrate the blood-brain barrier (BBB). Research has demonstrated that compounds with similar structural features have shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease by modulating key signaling pathways involved in neuronal survival and function.

The synthesis of N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-4-methoxy-3-methylbenzene-1-sulfonamide involves several steps, including the formation of the pyrrolidinone ring and the introduction of the sulfonamide functional group. The synthetic route typically starts with the preparation of an intermediate chlorophenylpyrrolidinone derivative, which is then coupled with a methoxy-substituted benzene sulfonamide through a suitable coupling reaction. The optimization of this synthetic pathway is crucial for achieving high yields and purity, which are essential for pharmaceutical applications.

Clinical trials involving N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-4-methoxy-3-methylbenzene-1-sulfonamide are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and minimal side effects. These findings have paved the way for further clinical investigations, including phase II and III trials, to determine its therapeutic potential.

In addition to its therapeutic applications, N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-4-methoxy-3-methylbenzene-1-sulfonamide has also been studied for its potential as a research tool. Its unique structure and biological activity make it an ideal candidate for probing specific cellular processes and signaling pathways. Researchers have used this compound to investigate the role of kinases in various cellular functions, providing valuable insights into disease mechanisms and potential therapeutic targets.

Overall, N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-y-lmethyl}-4-methoxy--methylbenzene--sulfonamide (CAS No. 954633--93-) represents a promising compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further development as a therapeutic agent or research tool. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.